Cas no 63307-60-8 (2-Butanone, 4-(2,6-dimethylcyclohexyl)-)

2-Butanone, 4-(2,6-dimethylcyclohexyl)- structure

63307-60-8 structure

Product Name:2-Butanone, 4-(2,6-dimethylcyclohexyl)-

CAS No:63307-60-8

MF:C₁₂H₂₂O

MW:182.302484035492

CID:390239

PubChem ID:550294

Update Time:2025-04-19

2-Butanone, 4-(2,6-dimethylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

- 2-Butanone, 4-(2,6-dimethylcyclohexyl)-
- 4-(2,6-dimethylcyclohexyl)butan-2-one
- DTXSID90338627
- 4-(2,6-Dimethylcyclohexyl)-2-butanone #
- 63307-60-8
- IDOOZJDBFKJMEF-UHFFFAOYSA-N
- SCHEMBL17772231
- Inchi： 1S/C12H22O/c1-9-5-4-6-10(2)12(9)8-7-11(3)13/h9-10,12H,4-8H2,1-3H3
- InChI Key： IDOOZJDBFKJMEF-UHFFFAOYSA-N
- SMILES： O=C(C)CCC1C(C)CCCC1C

Computed Properties

Exact Mass: 182.167065321g/mol
Monoisotopic Mass: 182.167065321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 17.1Å²

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